Cas no 2138514-01-7 ({5-ethyl-4H,5H,6H,7H-1,2oxazolo4,5-cpyridin-3-yl}methanesulfonyl chloride)

• Product Name: {5-ethyl-4H,5H,6H,7H-1,2oxazolo4,5-cpyridin-3-yl}methanesulfonyl chloride
• CAS No: 2138514-01-7
• MF: C₉H₁₃ClN₂O₃S
• MW: 264.729120016098
• CID: 6296075
• PubChem ID: 165870659
• Update Time: 2025-10-29

{5-ethyl-4H,5H,6H,7H-1,2oxazolo4,5-cpyridin-3-yl}methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• {5-ethyl-4H,5H,6H,7H-1,2oxazolo4,5-cpyridin-3-yl}methanesulfonyl chloride
• 2138514-01-7
• EN300-1117473
• {5-ethyl-4H,5H,6H,7H-[1,2]oxazolo[4,5-c]pyridin-3-yl}methanesulfonyl chloride

• Inchi： 1S/C9H13ClN2O3S/c1-2-12-4-3-9-7(5-12)8(11-15-9)6-16(10,13)14/h2-6H2,1H3
• InChI Key： FQWNMHNTWIGKEQ-UHFFFAOYSA-N
• SMILES： ClS(CC1C2=C(CCN(CC)C2)ON=1)(=O)=O

Computed Properties

• Exact Mass: 264.0335411g/mol
• Monoisotopic Mass: 264.0335411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 71.8Ų

Additional information on {5-ethyl-4H,5H,6H,7H-1,2oxazolo4,5-cpyridin-3-yl}methanesulfonyl chloride

Research Briefing on {5-ethyl-4H,5H,6H,7H-1,2oxazolo4,5-cpyridin-3-yl}methanesulfonyl chloride (CAS: 2138514-01-7) and Its Applications in Chemical Biology and Pharmaceutical Research

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of sulfonyl chloride derivatives as versatile intermediates in drug discovery and development. Among these, {5-ethyl-4H,5H,6H,7H-1,2oxazolo4,5-cpyridin-3-yl}methanesulfonyl chloride (CAS: 2138514-01-7) has emerged as a critical compound due to its unique structural features and reactivity. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, applications, and potential therapeutic implications.

The compound {5-ethyl-4H,5H,6H,7H-1,2oxazolo4,5-cpyridin-3-yl}methanesulfonyl chloride is a sulfonyl chloride derivative characterized by a fused oxazolopyridine core. Its structural complexity and reactive sulfonyl chloride group make it a valuable building block for the synthesis of sulfonamides and other sulfonyl-containing compounds. Recent studies have demonstrated its utility in the development of novel enzyme inhibitors, particularly targeting proteases and kinases involved in inflammatory and oncogenic pathways.

One of the key areas of research involving this compound is its role in the design of covalent inhibitors. The sulfonyl chloride moiety enables the formation of covalent bonds with nucleophilic residues in target proteins, such as cysteine or lysine, leading to irreversible inhibition. A 2023 study published in the Journal of Medicinal Chemistry reported the successful application of this compound in the development of a covalent inhibitor for Bruton's tyrosine kinase (BTK), a target for B-cell malignancies. The inhibitor exhibited high selectivity and potency in preclinical models, underscoring the potential of {5-ethyl-4H,5H,6H,7H-1,2oxazolo4,5-cpyridin-3-yl}methanesulfonyl chloride in oncology drug discovery.

In addition to its use in covalent inhibitor design, this compound has also been explored as a precursor for the synthesis of sulfonamide-based prodrugs. Sulfonamides are known for their broad pharmacological activities, including antibacterial, antiviral, and anti-inflammatory effects. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted the synthesis of a series of sulfonamide prodrugs using {5-ethyl-4H,5H,6H,7H-1,2oxazolo4,5-cpyridin-3-yl}methanesulfonyl chloride as a key intermediate. These prodrugs demonstrated improved pharmacokinetic properties and enhanced bioavailability in rodent models, suggesting their potential for clinical development.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of {5-ethyl-4H,5H,6H,7H-1,2oxazolo4,5-cpyridin-3-yl}methanesulfonyl chloride due to its reactivity and sensitivity to moisture. Recent advancements in flow chemistry and microreactor technology have addressed some of these challenges by enabling precise control over reaction conditions and minimizing degradation. A 2024 publication in Organic Process Research & Development detailed an optimized continuous-flow synthesis protocol for this compound, achieving higher yields and purity compared to traditional batch methods.

Looking ahead, the potential of {5-ethyl-4H,5H,6H,7H-1,2oxazolo4,5-cpyridin-3-yl}methanesulfonyl chloride extends beyond its current applications. Emerging research suggests its utility in chemical biology tools, such as activity-based probes for profiling enzyme activities in complex biological systems. Furthermore, its incorporation into bioconjugation strategies for antibody-drug conjugates (ADCs) and other targeted therapies is an area of active investigation. As the field continues to evolve, this compound is poised to play a pivotal role in bridging chemical synthesis with biological discovery.

In conclusion, {5-ethyl-4H,5H,6H,7H-1,2oxazolo4,5-cpyridin-3-yl}methanesulfonyl chloride (CAS: 2138514-01-7) represents a versatile and valuable tool in modern chemical biology and pharmaceutical research. Its applications in covalent inhibitor design, prodrug development, and bioconjugation highlight its broad utility. Continued innovation in synthesis methodologies and exploration of new therapeutic targets will further unlock its potential, making it a compound of enduring interest to researchers in the field.